Cas no 2171655-65-3 (3-{2-(dimethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{2-(dimethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171655-65-3
• MF: C₂₄H₂₇N₃O₆
• MW: 453.487686395645
• CID: 5993111
• PubChem ID: 165516146
• Update Time: 2025-05-21

3-{2-(dimethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-(dimethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1504315
• 3-{[2-(dimethylcarbamoyl)ethyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171655-65-3

• Inchi： 1S/C24H27N3O6/c1-27(2)21(28)11-12-25-23(31)20(13-22(29)30)26-24(32)33-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,11-14H2,1-2H3,(H,25,31)(H,26,32)(H,29,30)
• InChI Key： UOYDVHGXLRWNFD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(N(C)C)=O)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 453.18998559g/mol
• Monoisotopic Mass: 453.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 125Ų

Additional information on 3-{2-(dimethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-{2-(dimethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171655-65-3)

3-{2-(dimethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171655-65-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, with its intricate molecular structure, presents a unique set of properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular framework of 3-{2-(dimethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is characterized by the presence of multiple functional groups, including carbamoyl, methoxycarbonyl, and amino functionalities. These groups contribute to its reactivity and potential biological activity, making it a valuable scaffold for drug discovery. The compound's structure also incorporates a fluorene moiety, which is known for its excellent photophysical properties and has been widely used in materials science and medicinal chemistry.

In recent years, there has been a growing interest in the development of targeted therapies that leverage the specificity of small molecules to modulate biological pathways. The multifunctional nature of 3-{2-(dimethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid positions it as a potential lead compound for such therapies. Its ability to interact with multiple targets simultaneously could lead to synergistic effects, enhancing therapeutic outcomes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The fluorene group, in particular, has been shown to enhance blood-brain barrier penetration, a critical factor for drugs targeting central nervous system (CNS) diseases. Preclinical studies have suggested that compounds incorporating fluorene moieties exhibit improved pharmacokinetic profiles, making them more effective in treating conditions such as Alzheimer's disease and Parkinson's disease.

The carbamoyl and methoxycarbonyl groups in the molecular structure contribute to the compound's stability and solubility, which are essential properties for any drug candidate. These functional groups also provide sites for further chemical modification, allowing researchers to fine-tune the compound's properties for specific applications. For instance, derivatization of these groups can alter the compound's bioavailability and metabolic stability, making it more suitable for different therapeutic indications.

Recent advancements in computational chemistry have enabled more accurate predictions of a compound's biological activity. By leveraging machine learning algorithms and molecular docking techniques, researchers can rapidly screen large libraries of compounds for potential therapeutic applications. 3-{2-(dimethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been identified as a promising hit through such computational approaches, prompting further experimental validation.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against various enzymes implicated in cancer progression. The carbamoyl and methoxycarbonyl groups are thought to interact with the active sites of these enzymes, disrupting their function and thereby inhibiting tumor growth. Additionally, the fluorene moiety has been shown to enhance the compound's ability to accumulate in tumor tissues, improving its therapeutic efficacy.

The development of novel anticancer agents is a critical area of research due to the increasing incidence of cancer worldwide. The unique properties of 3-{2-(dimethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid make it an attractive candidate for further investigation in this field. Its ability to target multiple pathways involved in cancer progression could lead to more effective treatments with fewer side effects compared to existing therapies.

Beyond its potential applications in oncology, this compound has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties, with early studies suggesting that it can modulate key inflammatory pathways by inhibiting cytokine production. This makes it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of complex organic molecules like 3-{2-(dimethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a significant challenge due to the need for precise control over reaction conditions and functional group transformations. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high fidelity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in achieving this goal.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often enhances their pharmacological properties by improving metabolic stability and binding affinity. The fluorene group in this compound exemplifies this trend, providing both structural rigidity and electronic characteristics that are favorable for drug design.

In conclusion, 3-{2-(dimethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171655-65-3) is a versatile organic molecule with significant potential in pharmaceutical applications. Its complex structure and multifunctional nature make it an attractive scaffold for drug discovery, particularly in the treatment of neurological disorders and cancer. Further research is warranted to fully explore its therapeutic potential and optimize its pharmacological properties.